DNP-L-cysteic acid disodium salt hydrate
DNP-L-cysteic acid disodium salt hydrate
Brand Name:
Vulcanchem
CAS No.:
16068-14-7
VCID:
VC21009019
InChI:
InChI=1S/C9H9N3O9S.2Na.H2O/c13-9(14)7(4-22(19,20)21)10-6-2-1-5(11(15)16)3-8(6)12(17)18;;;/h1-3,7,10H,4H2,(H,13,14)(H,19,20,21);;;1H2/q;2*+1;/p-2/t7-;;;/m0.../s1
SMILES:
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])NC(CS(=O)(=O)[O-])C(=O)[O-].O.[Na+].[Na+]
Molecular Formula:
C9H9N3Na2O10S
Molecular Weight:
397.23 g/mol
DNP-L-cysteic acid disodium salt hydrate
CAS No.: 16068-14-7
Cat. No.: VC21009019
Molecular Formula: C9H9N3Na2O10S
Molecular Weight: 397.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16068-14-7 |
|---|---|
| Molecular Formula | C9H9N3Na2O10S |
| Molecular Weight | 397.23 g/mol |
| IUPAC Name | disodium;(2R)-2-(2,4-dinitroanilino)-3-sulfonatopropanoate;hydrate |
| Standard InChI | InChI=1S/C9H9N3O9S.2Na.H2O/c13-9(14)7(4-22(19,20)21)10-6-2-1-5(11(15)16)3-8(6)12(17)18;;;/h1-3,7,10H,4H2,(H,13,14)(H,19,20,21);;;1H2/q;2*+1;/p-2/t7-;;;/m0.../s1 |
| Standard InChI Key | MSLSYEHLHPKCOJ-QTPLPEIMSA-L |
| Isomeric SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N[C@@H](CS(=O)(=O)[O-])C(=O)[O-].O.[Na+].[Na+] |
| SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])NC(CS(=O)(=O)[O-])C(=O)[O-].O.[Na+].[Na+] |
| Canonical SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])NC(CS(=O)(=O)[O-])C(=O)[O-].O.[Na+].[Na+] |
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